Cas no 1384548-21-3 (N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide)

• Product Name: N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide
• CAS No: 1384548-21-3
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 6378030
• PubChem ID: 72138726
• Update Time: 2025-08-02

N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1384548-21-3
• Z1158916178
• AKOS033120276
• EN300-26689484
• N-[(4-tert-butylphenyl)-cyanomethyl]-2-(5-oxo-7,8-dihydro-6H-thieno[3,2-b]azepin-4-yl)acetamide
• N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide

• Inchi： 1S/C22H25N3O2S/c1-22(2,3)16-9-7-15(8-10-16)17(13-23)24-20(26)14-25-18-11-12-28-19(18)5-4-6-21(25)27/h7-12,17H,4-6,14H2,1-3H3,(H,24,26)
• InChI Key： WYXAXXJWJHMDNH-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCCC(N2CC(NC(C#N)C1C=CC(=CC=1)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 395.16674822g/mol
• Monoisotopic Mass: 395.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Additional information on N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide

Research Brief on N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide (CAS: 1384548-21-3)

N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide (CAS: 1384548-21-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienoazepine scaffold, has shown promising potential in targeting specific biological pathways, making it a subject of intense research for therapeutic applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary findings suggest that it exhibits potent inhibitory effects on certain kinase enzymes, which are often implicated in various disease states, including cancer and inflammatory disorders. The compound's ability to modulate these enzymes highlights its potential as a lead candidate for drug development.

In vitro and in vivo studies have demonstrated that N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These attributes are critical for its progression into clinical trials. Additionally, structure-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and reduce potential off-target effects.

One of the key challenges in the development of this compound is its synthetic complexity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of the compound, facilitating further preclinical evaluation. Researchers have also explored various derivatives to enhance its therapeutic index and address potential toxicity concerns.

The therapeutic potential of N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide extends beyond its initial indications. Ongoing research is investigating its applicability in neurodegenerative diseases and autoimmune conditions, where dysregulation of kinase activity is a known pathological factor. These studies are supported by robust computational modeling and high-throughput screening approaches.

In conclusion, N-[(4-tert-butylphenyl)(cyano)methyl]-2-{5-oxo-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}acetamide represents a promising avenue for therapeutic intervention. Its unique chemical structure and biological activity profile position it as a valuable candidate for further development. Continued research efforts are expected to uncover additional insights into its mechanisms of action and expand its potential applications in medicine.